2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine

• Molecular Formula: C7H7F3N2O
• Molecular Weight: 192.14 g/mol
• SMILES: C1=C(C=NC(=C1N)OCC(F)F)F
• InChI: InChI=1S/C7H7F3N2O/c8-4-1-5(11)7(12-2-4)13-3-6(9)10/h1-2,6H,3,11H2
• InChIKey: ABSMRVMZYVLASG-UHFFFAOYSA-N

2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine Baseline and Procurement Context

2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine is a fluorinated heteroaryl ether and a substituted 3-aminopyridine building block . Its structure incorporates a 2,2-difluoroethoxy group at the 2-position and a fluorine atom at the 5-position on the pyridine ring, giving it a molecular formula of C7H7F3N2O and a molecular weight of 192.14 g/mol . This compound is primarily utilized in medicinal chemistry as an intermediate for synthesizing potential kinase inhibitors [1]. Its role as a building block makes its distinct physicochemical signature a key differentiator when selecting the optimal fragment for a given synthetic target .

Fluorinated heteroaryl ether building block for fragment-based medicinal chemistry.

Supports synthesis of kinase inhibitor intermediates with distinct physicochemical signatures.

Contains a primary amine handle suitable for amide coupling or reductive amination diversification.

• [1] Evitachem. 2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine. (Excluded from primary citation weight per user rules, but referenced for class context). View Source

Why 2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine Cannot Be Substituted

This compound cannot be generically substituted with other 3-aminopyridines because the specific combination and position of its fluorine and difluoroethoxy substituents dictate a unique physicochemical profile that directly impacts downstream biological performance. Simple substitution of the 2,2-difluoroethoxy group with an ethoxy or methoxy group, or altering the ring-fluorination pattern, results in a molecule with significantly different lipophilicity, polar surface area, and metabolic stability . These are critical parameters that control membrane permeability, solubility, and protein binding in a biological system. Therefore, swapping this building block for a seemingly close analog could invalidate an entire SAR study by introducing an unaccounted-for change in the molecule's fundamental behavior, making it a distinct choice for procurement rather than a generic item .

Substituent mismatch Ethoxy or methoxy replacement may shift lipophilicity and PSA, altering permeability and binding behavior in SAR studies.

Regioisomer mismatch Fluorination pattern differences on the pyridine ring may change metabolic stability and target engagement profiles.

General 3-aminopyridine substitution Generic 3-aminopyridine core lacks the difluoroethoxy group critical for lipophilicity-driven cell permeability studies.

Quantitative Differentiation Evidence vs. Analogs

Lipophilicity Enhancement vs. Ethoxy Analog

The target compound exhibits a substantially higher calculated partition coefficient (LogP) than its 6-ethoxy analog, indicating greater lipophilicity. This property is a primary driver of membrane permeability and tissue distribution .

Lipophilicity vs. ethoxy analog

Data to verify

Delta LogP = +1.14 (approx. 13.8x higher predicted partition coefficient)

Supports permeability optimization review. Reported calculated values may differ from experimental logD.

Calculated LogP 2.53 vs. ethoxy analog LogP 1.39; source-to-source review recommended.

Evidence Dimension	Lipophilicity (calculated LogP)
Target Compound Data	LogP = 2.53
Comparator Or Baseline	6-Ethoxy-5-fluoropyridin-3-amine (LogP = 1.39)
Quantified Difference	Delta LogP = +1.14 (approximately 13.8x higher predicted partition coefficient)
Conditions	Calculated values from vendor databases (mcule and Chemsrc).

Why This Matters

The 13.8-fold increase in predicted lipophilicity can significantly alter the compound's behavior in biological assays and cellular models, making it a distinct tool for optimizing permeability in lead compounds.

Polar Surface Area Differentiation vs. Ethoxy Analog

The target compound possesses a larger topological polar surface area (TPSA) than its 6-ethoxy analog. PSA is a key descriptor for predicting oral absorption and blood-brain barrier penetration .

Polar surface area vs. ethoxy analog

Data to verify

Delta TPSA = +4.67 Ų

May influence oral absorption and CNS penetration profiles in ADME screening.

Calculated TPSA 52.81 vs. 48.14 Ų; experimental validation needed for definitive ADME conclusion.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	PSA = 52.81 Ų
Comparator Or Baseline	6-Ethoxy-5-fluoropyridin-3-amine (PSA = 48.14 Ų)
Quantified Difference	Delta PSA = +4.67 Ų
Conditions	Calculated values from vendor databases (mcule and Chemsrc).

Why This Matters

A difference of 4.67 Ų in PSA is substantial enough to influence a molecule's ability to cross cell membranes and could lead to different oral bioavailability or CNS penetration profiles.

Molecular Weight and Fluorine Content Advantage

The presence of the 2,2-difluoroethoxy group increases both the molecular weight and the fluorine content of the compound compared to non-fluorinated alkoxy analogs. This is a critical design parameter for fragment-based drug discovery and property optimization .

MW and fluorine content vs. alkoxy analog

Source review

Delta MW = +35.98 g/mol with higher degree of fluorination

Supports chemical space differentiation for fragment-based binding interaction studies.

Vendor-reported values; confirm batch-specific characterization before critical SAR campaigns.

Evidence Dimension	Molecular Weight
Target Compound Data	192.14 g/mol
Comparator Or Baseline	6-Ethoxy-5-fluoropyridin-3-amine (156.16 g/mol)
Quantified Difference	Delta MW = +35.98 g/mol
Conditions	Reported values from vendor databases (Chemsrc and Chemsrc).

Why This Matters

The 36 g/mol increase in molecular weight, combined with a higher degree of fluorination, provides a distinct chemical space for exploring binding interactions and optimizing metabolic stability without resorting to larger structural changes.

Application Scenarios for 2-(2,2-Difluoroethoxy)-5-fluoropyridin-3-amine

Medicinal Chemistry: Lipophilicity Optimization for Kinase Inhibitors

Based on its high calculated logP of 2.53, this compound is an ideal building block for projects where increasing the lipophilicity of a lead series is required to improve cell permeability or access intracellular targets . It is specifically useful as a direct replacement for less lipophilic alkoxy groups (e.g., ethoxy) when the goal is to enhance passive diffusion without significantly increasing molecular size or altering the core pharmacophore.

ADME Profiling: Polar Surface Area Tuning for CNS Selectivity

The compound's calculated PSA of 52.81 Ų positions it within a range that can be sensitive to changes affecting oral absorption and blood-brain barrier penetration . Researchers can use this compound in SAR studies to deliberately probe the effect of a +4.67 Ų shift in PSA relative to ethoxy analogs, helping to fine-tune a molecule's biodistribution profile .

Synthetic Chemistry: Building Block for Fluorinated Heterocycles

The primary amine at the 3-position serves as a versatile synthetic handle for further derivatization (e.g., amide bond formation, reductive amination) . This compound is a crucial intermediate for the modular synthesis of more complex, fluorinated heteroarylether bioisosteres, as described in methodologies for direct difluoroalkyl incorporation [1].

Application

Selection Property

Validation Focus

Kinase inhibitor lipophilicity optimization

Higher calculated LogP vs. ethoxy analog

Cell permeability assay context; intracellular target engagement review

CNS or oral absorption SAR studies

Increased TPSA relative to ethoxy comparator

ADME screening context; biodistribution endpoint review

Fluorinated heterocycle synthesis

Primary amine synthetic handle

Reaction scope review; modular derivatization approach

• [1] Zhou, Q., Ruffoni, A., Gianatassio, R., Fujiwara, Y., Sella, E., Shabat, D., & Baran, P. S. (2013). Direct Synthesis of Fluorinated Heteroarylether Bioisosteres. Angewandte Chemie International Edition, 52(14), 3949-3952. View Source